Cas no 896351-30-7 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide
• CAS No: 896351-30-7
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 6318942
• PubChem ID: 7266838
• Update Time: 2025-08-03

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide
• SR-01000022305-1
• F2553-0229
• AKOS024659711
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-methylsulfanylbenzamide
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-(methylthio)benzamide
• SR-01000022305
• 896351-30-7
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C14H11N3O3S/c1-21-11-7-3-2-5-9(11)12(18)15-14-17-16-13(20-14)10-6-4-8-19-10/h2-8H,1H3,(H,15,17,18)
• InChI Key： ALVBRDXSFPQFBD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NC1=NN=C(C2=CC=CO2)O1)=O

Computed Properties

• Exact Mass: 301.05211239g/mol
• Monoisotopic Mass: 301.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide

Recent Advances in the Study of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide (CAS: 896351-30-7)

In recent years, the compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide (CAS: 896351-30-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a furan ring, an oxadiazole moiety, and a methylsulfanyl group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide exhibits strong inhibitory activity against certain kinases involved in inflammatory and proliferative diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory or anti-cancer agents. The precise binding interactions and structure-activity relationships (SAR) are currently under investigation to further refine its therapeutic potential.

Another significant advancement is the exploration of the compound's pharmacokinetic profile. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and stability in biological systems. These attributes make it a viable candidate for further drug development. Additionally, researchers have employed computational modeling techniques to predict its interactions with various biological targets, providing valuable insights for future experimental designs.

Recent publications have also highlighted the synthetic routes for N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide, with a focus on improving yield and purity. Innovative synthetic strategies, such as microwave-assisted reactions and green chemistry approaches, have been employed to enhance the efficiency of its production. These advancements are crucial for scaling up the compound's synthesis to meet the demands of clinical and industrial applications.

In conclusion, the latest research on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(methylsulfanyl)benzamide (CAS: 896351-30-7) underscores its potential as a versatile therapeutic agent. Ongoing studies aim to further elucidate its biological activities, optimize its pharmacological properties, and explore its clinical applicability. The compound's unique structural features and promising preliminary results position it as a noteworthy candidate in the field of chemical biology and drug discovery.